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Compound of Interest

Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305 Get Quote

For researchers and scientists engaged in drug discovery and development, the quality and

purity of starting materials are paramount. 1-Boc-homopiperazine (tert-butyl 1,4-diazepane-1-

carboxylate) is a critical building block in the synthesis of a wide array of pharmacologically

active compounds. Its unique structural features make it an essential intermediate in the

development of novel therapeutics. This technical guide provides an in-depth overview of high-

purity 1-Boc-homopiperazine, including a comparative analysis of suppliers, detailed

experimental protocols for its application, and visualizations of relevant chemical and biological

pathways.

Supplier and Specification Overview
The selection of a reliable supplier for high-purity 1-Boc-homopiperazine is a crucial first step

in any research endeavor. Purity, consistency, and the availability of detailed analytical

documentation are key factors to consider. The following table summarizes the specifications of

1-Boc-homopiperazine from several reputable suppliers.
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Supplier
Product
Number

Purity
Specificat
ion

Analytical
Method(s
)

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Chem-

Impex
27725 ≥ 98% Titration

112275-

50-0

C₁₀H₂₀N₂O

₂
200.28

Tokyo

Chemical

Industry

(TCI)

B6228 >98.0%

Gas

Chromatog

raphy (GC)

112275-

50-0

C₁₀H₂₀N₂O

₂
200.28

Sigma-

Aldrich
511382 98%

Not

specified

on product

page

112275-

50-0

C₁₀H₂₀N₂O

₂
200.28

Fisher

Scientific

AC437110

050
98%

Not

specified

on product

page

112275-

50-0

C₁₀H₂₀N₂O

₂
200.28

Apollo

Scientific
OR1256 97%

Not

specified

on product

page

112275-

50-0

C₁₀H₂₀N₂O

₂
200.28

ChemScen

e
CS-D0683 ≥98%

Not

specified

on product

page

112275-

50-0

C₁₀H₂₀N₂O

₂
200.28

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) for

detailed information on purity and analytical methods used.

Experimental Protocols
1-Boc-homopiperazine is a versatile intermediate in organic synthesis. Below are detailed

methodologies for key experiments involving this compound.
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Protocol 1: Synthesis of 1-Boc-homopiperazine
This protocol describes a common method for the N-Boc protection of homopiperazine.

Materials:

Homopiperazine (1,4-diazepane)

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve homopiperazine (1.0 eq) in dichloromethane in a round-bottom flask.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (1.0 eq) in dichloromethane to the stirred

homopiperazine solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate

solution.
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Separate the organic layer using a separatory funnel.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude product.

Purify the crude product by flash column chromatography on silica gel to obtain pure 1-Boc-
homopiperazine.

Protocol 2: Buchwald-Hartwig Amination for Synthesis
of N-Aryl-homopiperazines
This protocol details the coupling of 1-Boc-homopiperazine with an aryl halide, a key step in

the synthesis of various drug candidates.[1][2]

Materials:

1-Boc-homopiperazine

Aryl halide (e.g., aryl bromide)

Palladium catalyst (e.g., Pd₂(dba)₃)

Ligand (e.g., BINAP)

Sodium tert-butoxide (NaOtBu)

Anhydrous toluene

Schlenk flask or other suitable reaction vessel for inert atmosphere chemistry

Inert gas (argon or nitrogen) supply

Procedure:

To a Schlenk flask, add the aryl halide (1.0 eq), 1-Boc-homopiperazine (1.2 eq), sodium

tert-butoxide (1.4 eq), palladium catalyst (0.02 eq), and ligand (0.04 eq).

Evacuate and backfill the flask with an inert gas three times.
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Add anhydrous toluene via syringe.

Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed

(monitor by TLC or LC-MS).

Cool the reaction to room temperature and quench with water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

in vacuo.

Purify the residue by flash column chromatography to yield the N-aryl-1-Boc-
homopiperazine product.

Visualizing Workflows and Pathways
Diagrams are essential for understanding complex experimental workflows and biological

signaling pathways.

Synthesis of N-Aryl Homopiperazine Derivative Boc Deprotection Further Functionalization
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Click to download full resolution via product page

Synthetic workflow for a bioactive molecule using 1-Boc-homopiperazine.

Derivatives of homopiperazine often act as ligands for G-protein coupled receptors (GPCRs),

such as dopamine D2 and serotonin 5-HT1A receptors.[1][2] The following diagram illustrates a

simplified, representative GPCR signaling pathway that can be modulated by such compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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